Cas no 101511-34-6 (Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester)
101511-34-6 structure
Product Name:Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
CAS No:101511-34-6
MF:C13H16O3
MW:220.264344215393
CID:181111
PubChem ID:127925
Update Time:2025-04-19
Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
- methyl 4-hydroxy-3-(3-methylbut-2-enyl)benzoate
- AC1L2SVW
- ACMC-20m4jv
- AG-D-08453
- CHEMBL463294
- CTK3J9855
- KB-257152
- methyl 4-hydroxy-3-(3'-methyl-2'-butenyl)benzoate
- methyl-4-hydroxy-3-prenylbenzoate
- Benzoic acid, 4-hydroxy-3-(3-methyl-2-butenyl)-, methyl ester
- Methyl 4-hydroxy-3-(3-methyl-2-butenyl)benzoate
- METHYL 4-HYDROXY-3-(3-METHYLBUT-2-EN-1-YL)BENZOATE
- 101511-34-6
- DTXSID70143973
- SCHEMBL10909155
-
- Inchi: 1S/C13H16O3/c1-9(2)4-5-10-8-11(13(15)16-3)6-7-12(10)14/h4,6-8,14H,5H2,1-3H3
- InChI Key: VTTIBUAIXVAPKR-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C(=O)OC)C=C1C/C=C(\C)/C
Computed Properties
- Exact Mass: 220.10998
- Monoisotopic Mass: 220.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.093
- Boiling Point: 347.1°Cat760mmHg
- Flash Point: 143.9°C
- Refractive Index: 1.54
- PSA: 46.53
- LogP: 2.68750
Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
101511-34-6 (Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester) Related Products
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